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Compound of Interest

Compound Name: 3-Amino-6-methoxypyridazine

Cat. No.: B1266373 Get Quote

An In-depth Technical Guide to 3-Amino-6-
methoxypyridazine
This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and applications of 3-Amino-6-methoxypyridazine, tailored for researchers, scientists, and

professionals in drug development.

Introduction
3-Amino-6-methoxypyridazine is a heterocyclic organic compound featuring a pyridazine ring

substituted with an amino group at the 3-position and a methoxy group at the 6-position.[1] This

structure consists of a six-membered aromatic ring with two adjacent nitrogen atoms, which

gives the compound distinct electronic and chemical properties.[1] The presence of both an

electron-donating amino group and a methoxy group modifies its reactivity and utility.[1] It is a

significant intermediate in the synthesis of various pharmaceuticals, agrochemicals, and

functional materials.[1][2] Derivatives of this compound have been investigated for a range of

biological activities, including antimicrobial, anticancer, and enzyme-inhibiting properties.[1][2]

Chemical Structure and Identification
The structural and identifying information for 3-Amino-6-methoxypyridazine is summarized

below.
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Identifier Value

IUPAC Name 6-methoxypyridazin-3-amine[2][3][4]

CAS Number 7252-84-8[2][3][4][5][6][7][8]

Molecular Formula C₅H₇N₃O[2][5][7][8][9][10]

SMILES COC1=NN=C(C=C1)N[2][3]

InChI
InChI=1S/C5H7N3O/c1-9-5-3-2-4(6)7-8-5/h2-

3H,1H3,(H2,6,7)[2][3]

InChIKey YPWBPONDYDVMLX-UHFFFAOYSA-N[2][3]

Physicochemical Properties
The key physicochemical properties of 3-Amino-6-methoxypyridazine are presented in the

table below. The compound is a white to off-white solid.[10] It shows moderate solubility in

polar organic solvents like methanol, ethanol, and dimethyl sulfoxide, but its aqueous solubility

is limited.[1]

Property Value

Molecular Weight 125.13 g/mol [2][3][5][7][8]

Melting Point 108-109 °C[1][10] or 103-105 °C[5][6]

Boiling Point (Predicted) 353.5 ± 22.0 °C at 760 mmHg[1][10]

Density (Predicted) 1.224 g/cm³[1][10]

pKa (Predicted) 5.84 ± 0.10[10]

XLogP3 -0.4[3]

Topological Polar Surface Area 61 Å²[3]

Spectroscopic Data
Characterization of 3-Amino-6-methoxypyridazine is typically confirmed using standard

analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
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spectroscopy, and mass spectrometry.[1]

¹H NMR (CDCl₃): δ 6.81 (m, 2H), 4.62 (br s, 2H), 4.00 (s, 3H)[5]

Experimental Protocols
Synthesis of 3-Amino-6-methoxypyridazine from 3-Amino-6-chloropyridazine[5][6]

This protocol describes a common method for synthesizing the title compound via nucleophilic

substitution.

Materials:

3-Amino-6-chloropyridazine (3.40 g, 0.026 mol)

Sodium metal (0.61 g, 0.027 mol)

Anhydrous Methanol (50 ml)

Petroleum ether-chloroform solution (60:40)

Activated charcoal

Carius tube and furnace

Procedure:

A solution of sodium methoxide in methanol is prepared by carefully dissolving 0.61 g of

clean sodium metal in 50 ml of anhydrous methanol.

3.40 g of 3-amino-6-chloropyridazine is placed in a Carius tube with the freshly prepared

sodium methoxide solution.

The Carius tube is sealed and heated in a Carius furnace at 160 °C for 20-24 hours.[5]

After heating, the tube is allowed to cool to room temperature before being carefully opened.

The contents are removed, and the resulting light brown solid is filtered off.
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The filtrate is concentrated by evaporating it to dryness at room temperature using an air jet.

The resulting orange-brown crystalline solid is dissolved in a 60:40 petroleum ether-

chloroform solution.

The solution is treated with activated charcoal to decolorize it and then filtered.

The filtrate is concentrated to yield the product, which can be further purified by

recrystallization from n-amyl chloride to obtain a white, crystalline solid of 3-amino-6-
methoxypyridazine.[5][6] The reported yield for a similar reaction was 85.7%.[5]

Logical Workflow
The following diagram illustrates the logical relationship between the identification, synthesis,

characterization, and application of 3-Amino-6-methoxypyridazine.
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Caption: Logical workflow for 3-Amino-6-methoxypyridazine.

Applications and Research Interest
3-Amino-6-methoxypyridazine is a valuable building block in medicinal chemistry and organic

synthesis.[1] Its primary applications are in the development of bioactive molecules and

functional materials.[1]

Pharmaceuticals: It is a crucial intermediate in the synthesis of various pharmacologically

active compounds, including kinase inhibitors and antimicrobial agents.[1][2] Notably, it is a
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key intermediate in the preparation of Relugolix, a drug used to treat conditions like

endometriosis and prostate cancer.[6]

Agrochemicals: Pyridazine derivatives with amino and methoxy groups have been explored

as potential herbicides and fungicides in agricultural research.[1] The methoxy group can

improve properties like membrane permeability and metabolic stability.[1]

Materials Science: The compound is also utilized in the design of organic semiconductors

and fluorescent probes, where its heterocyclic ring and electron-rich substituents contribute

to desirable photophysical properties.[1]

Safety Information
3-Amino-6-methoxypyridazine is associated with several hazard classifications. It should be

handled with appropriate laboratory precautions to minimize exposure.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Precautionary Statements: Recommended precautions include avoiding breathing dust,

washing skin thoroughly after handling, using only in well-ventilated areas, and wearing

protective gloves, clothing, and eye protection.[11] In case of contact or inhalation, specific

first-aid measures should be followed, and medical attention may be required.[11] Storage

should be in a well-ventilated, locked place with the container tightly closed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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